3-[4-(4-Phenyl-3,6-dihydro-2H-pyridin-1-yl)butyl]-1H-indol-1-ium-5-ol;chloride

• CAS No.: 108050-82-4
• Product Name: 3-[4-(4-Phenyl-3,6-dihydro-2H-pyridin-1-yl)butyl]-1H-indol-1-ium-5-ol;chloride
• Molecular Formula: C23H27ClN2O
• Molecular Weight: 382.9 g/mol
• IUPAC Name: 3-[4-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)butyl]-1H-indol-5-ol;hydrochloride
• Standard InChI: InChI=1S/C23H26N2O.ClH/c26-21-9-10-23-22(16-21)20(17-24-23)8-4-5-13-25-14-11-19(12-15-25)18-6-2-1-3-7-18;/h1-3,6-7,9-11,16-17,24,26H,4-5,8,12-15H2;1H
• Standard InChIKey: ZCEPVNSWLLJECX-UHFFFAOYSA-N
• SMILES: C1CN(CC=C1C2=CC=CC=C2)CCCCC3=CNC4=C3C=C(C=C4)O.Cl
• Canonical SMILES: C1CN(CC=C1C2=CC=CC=C2)CCCCC3=C[NH2+]C4=C3C=C(C=C4)O.[Cl-]
• Description: Roxindole hydrochloride(cas 108050-82-4) is a dopamine D2 autoreceptor agonist, with affinity for D3, D4 and 5-HT1 receptors (pKi values are 8.55, 8.93, 8.23, 9.42, 6.00 and 7.05 for human D2, D3, D4, 5-HT1A, 5-HT1B and 5-HT1D receptors). Inhibits 5-HT uptake and is antidepressant in vivo.
• Synonyms: 3-(4-(3,6-Dihydro-4-phenyl-1(2H)-pyridinyl)butyl)-1H-indol-5-ol; 5-hydroxy-3-(4-(4-phenyl-1,2,3,6-tetrahydropyidyl)-1-butyl)-1-indole mesylate; EMD 49980; EMD-49980; roxindol; roxindole; roxindole hydrochloride; roxindole mesylate; roxindole monohydrochloride
• PubChem Compound: 9886286
• Last Modified: Nov 11 2021